2C12-Glu-ph-C2-N+
Description
The compound 2C12-Glu-ph-C2-N+ is a cationic surfactant with a structure comprising a glucose (Glu) head group linked to a phenyl (ph) moiety via a two-carbon (C2) spacer, further connected to a dodecyl (C12) chain and a quaternary ammonium (N+) group. This amphiphilic structure enables its use in drug delivery, membrane studies, and as a stabilizer in nanoparticle synthesis .
Properties
CAS No. |
79508-19-3 |
|---|---|
Molecular Formula |
C41H73BrN2O6 |
Molecular Weight |
769.9 g/mol |
IUPAC Name |
2-[4-[[(2S)-1,5-didodecoxy-1,5-dioxopentan-2-yl]carbamoyl]phenoxy]ethyl-trimethylazanium;bromide |
InChI |
InChI=1S/C41H72N2O6.BrH/c1-6-8-10-12-14-16-18-20-22-24-33-48-39(44)31-30-38(41(46)49-34-25-23-21-19-17-15-13-11-9-7-2)42-40(45)36-26-28-37(29-27-36)47-35-32-43(3,4)5;/h26-29,38H,6-25,30-35H2,1-5H3;1H/t38-;/m0./s1 |
InChI Key |
ODAIVLGJHKYGAD-KYYDUREMSA-N |
SMILES |
CCCCCCCCCCCCOC(=O)CCC(C(=O)OCCCCCCCCCCCC)NC(=O)C1=CC=C(C=C1)OCC[N+](C)(C)C.[Br-] |
Isomeric SMILES |
CCCCCCCCCCCCOC(=O)CC[C@@H](C(=O)OCCCCCCCCCCCC)NC(=O)C1=CC=C(C=C1)OCC[N+](C)(C)C.[Br-] |
Canonical SMILES |
CCCCCCCCCCCCOC(=O)CCC(C(=O)OCCCCCCCCCCCC)NC(=O)C1=CC=C(C=C1)OCC[N+](C)(C)C.[Br-] |
Synonyms |
2C12-Glu-ph-C2-N+ O,O'-didodecyl-N-(4-(2-trimethylammonioethyloxy)benzoyl)-glutamte |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Cationic Head Group : 2C12-Glu-ph-C2-N+ and CTAB both feature quaternary ammonium groups, but the former’s glucose head enhances biocompatibility, reducing cytotoxicity compared to CTAB’s trimethylammonium group .
- Hydrophobic Tail : The dodecyl chain in 2C12-Glu-ph-C2-N+ aligns with CTAB’s cetyl chain (C16), but its shorter length (C12) may reduce micelle stability while improving solubility .
- Functional Spacer : The phenyl and C2 spacer in 2C12-Glu-ph-C2-N+ introduces aromaticity and rigidity, contrasting with the flexible alkyl chains of CTAB and CAS 43156-48-5 .
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